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Compound of Interest

Compound Name:
4-Ethylethcathinone

(hydrochloride)

Cat. No.: B1158698

Get Quote

Executive Summary
4-Ethylethcathinone (4-EEC) is a structural homolog of the controlled substance 4-

Methylethcathinone (4-MEC). It belongs to the substituted cathinone class, specifically defined

by an ethyl substituent at the para position of the phenyl ring and an N-ethyl group on the

amine. As a "second-generation" cathinone, it emerged on the illicit market to circumvent

legislation targeting 4-MEC and Mephedrone.

This guide provides a comprehensive technical analysis of 4-EEC, detailing its physicochemical

properties, synthesis pathways, pharmacological mechanisms, and validated analytical

protocols for identification.

Chemical Identity & Structural Characterization[3][4]
[5][6]
4-EEC is characterized by the presence of a beta-keto moiety and dual ethyl substitutions (ring

and nitrogen). The extension of the alkyl chain on the phenyl ring from methyl (in 4-MEC) to
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ethyl (in 4-EEC) increases lipophilicity, potentially altering blood-brain barrier (BBB)

permeability and transporter selectivity.

Table 1: Physicochemical Constants
Property Data

Common Name 4-EEC, 4-Ethylethcathinone

IUPAC Name 2-(ethylamino)-1-(4-ethylphenyl)propan-1-one

CAS Number (HCl) 2446466-62-0

Molecular Formula C₁₃H₁₉NO

Molar Mass (Base) 205.30 g/mol

Molar Mass (HCl) 241.76 g/mol

Appearance White crystalline powder (HCl salt)

Solubility
Soluble in H₂O, Ethanol, DMSO; Sparingly

soluble in Et₂O

Base Peak (GC-MS) m/z 72 (Immonium ion)

UV Max ~255-262 nm

Synthetic Routes & Production Logic
The synthesis of 4-EEC typically follows the standard "bromoketone" route used for most

substituted cathinones. This method is favored in clandestine laboratories due to the availability

of precursors and the simplicity of the reaction conditions.

Synthesis Workflow
Precursor Selection: The starting material is 4-ethylpropiophenone, which provides the

necessary carbon skeleton with the pre-installed para-ethyl group.

Alpha-Halogenation: The ketone is brominated at the alpha position using elemental bromine

(Br₂) or hydrobromic acid (HBr) in glacial acetic acid to form the intermediate 2-bromo-1-(4-

ethylphenyl)propan-1-one.
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Nucleophilic Substitution (Amination): The bromo-intermediate undergoes S_N2 substitution

with ethylamine (usually in excess or as a hydrochloride salt with a base) to yield 4-EEC.

Diagram 1: Synthetic Pathway (Graphviz)
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Caption: Step-wise synthesis of 4-EEC via alpha-bromination followed by amination.

Pharmacological Mechanism[8][9]
4-EEC acts as a monoamine transporter substrate, functioning similarly to other para-

substituted cathinones like 4-MEC. Its psychoactive effects are driven by the release of

dopamine (DA), norepinephrine (NE), and serotonin (5-HT) into the synaptic cleft.

Mechanism of Action
Unlike cocaine (which blocks reuptake), 4-EEC likely acts as a releaser. It binds to the

transporter (DAT/NET/SERT), is translocated into the cytoplasm, and triggers the reversal of

the transporter flux.

Selectivity: The N-ethyl group (compared to N-methyl) typically reduces potency slightly but

may increase selectivity for the Norepinephrine Transporter (NET) relative to DAT.

Lipophilicity: The para-ethyl group increases lipophilicity (LogP), facilitating rapid BBB

crossing, leading to a fast onset of action.

Diagram 2: Synaptic Interaction
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Caption: Mechanism of transporter-mediated dopamine efflux induced by 4-EEC.

Metabolic Fate & Toxicology
Understanding the metabolism of 4-EEC is critical for forensic identification, as the parent drug

may degrade or be eliminated rapidly. The metabolic profile is inferred from homologous

compounds (4-MEC, 4-EMC).

Primary Metabolic Pathways
Beta-Keto Reduction: The ketone group is reduced to a hydroxyl group, forming the dihydro-

metabolite (diastereomers). This is often the dominant pathway for cathinones.

N-Dealkylation: Removal of the N-ethyl group to form 4-Ethylcathinone (4-EC).

Oxidation: Hydroxylation of the para-ethyl side chain (less common).
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Diagram 3: Metabolic Tree
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Caption: Predicted Phase I metabolic pathways for 4-EEC based on structural analogs.

Analytical Protocols (Validation Ready)
GC-MS Identification
Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for detecting 4-EEC in

seized materials.

Sample Preparation:

Dissolve 10 mg of sample in 1 mL of Methanol.

(Optional) Derivatization with TFAA (Trifluoroacetic anhydride) to improve peak shape,

though the native compound chromatographs well.

MS Fragmentation Pattern (EI, 70 eV):

Base Peak (100%):m/z 72.

Interpretation: This corresponds to the immonium ion formed by alpha-cleavage:

[CH(CH3)=NH(CH2CH3)]+. This is diagnostic for N-ethyl-alpha-methyl structures.[1]

Minor Ions:m/z 133 (4-ethylbenzoyl cation), m/z 105 (ethylphenyl cation).
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Molecular Ion:m/z 205 (often weak or absent).

NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) provides definitive structural confirmation.

1H NMR (D₂O/CDCl₃) Highlights:

Aryl Region: Two doublets (approx 7.2 - 7.8 ppm) indicating para-substitution.

Alpha-Methine: Multiplet around 4.9 ppm.

N-Ethyl Group: Quartet (~3.0 ppm) and Triplet (~1.3 ppm).

Ring-Ethyl Group: Quartet (~2.7 ppm) and Triplet (~1.2 ppm).

Alpha-Methyl: Doublet (~1.5 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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